Cas no 116758-86-2 (5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-[2-(4-fluorophenyl)ethenyl]-)

• Product Name: 5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-[2-(4-fluorophenyl)ethenyl]-
• CAS No: 116758-86-2
• MF: C₁₉H₁₃F₂NO₂S
• MW: 357.37383055687
• CID: 192230
• PubChem ID: 6450646
• Update Time: 2025-04-19

5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-[2-(4-fluorophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-[2-(4-fluorophenyl)ethenyl]-
• 2-[4-(4-fluorophenyl)-2-[(E)-2-(4-fluorophenyl)ethenyl]-1,3-thiazol-5-yl]acetic acid
• 4-(4-Fluorophenyl)-2-(2-(4-fluorophenyl)ethenyl)-5-thiazoleacetic acid
• 5-Thiazoleacetic acid, 4-(4-fluorophenyl)-2-(2-(4-fluorophenyl)ethenyl)-
• 116758-86-2

• Inchi： 1S/C19H13F2NO2S/c20-14-6-1-12(2-7-14)3-10-17-22-19(16(25-17)11-18(23)24)13-4-8-15(21)9-5-13/h1-10H,11H2,(H,23,24)/b10-3+
• InChI Key： BPNZMZLACXFKLO-XCVCLJGOSA-N
• SMILES： S1C(/C=C/C2C=CC(=CC=2)F)=NC(C2C=CC(=CC=2)F)=C1CC(=O)O

Computed Properties

• Exact Mass: 357.06359
• Monoisotopic Mass: 357.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19